Cas no 672-31-1 (3-(Pentafluorosulfanyl)phenol)

• Product Name: 3-(Pentafluorosulfanyl)phenol
• CAS No: 672-31-1
• MF: C₆H₅F₅OS
• MW: 220.160318136215
• MDL: MFCD03788515
• CID: 502557
• PubChem ID: 2779201
• Update Time: 2025-04-19

3-(Pentafluorosulfanyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(Pentafluorosulfanyl)phenol
• 3-(Pentafluorothio)phenol
• 3-(pentafluoro-λ6-sulfanyl)phenol
• 3-Hydroxyphenylsulphur pentafluoride
• 3-(pentafluoro-lambda6-sulfanyl)phenol
• 3-(pentafluoro-lambda~6~-sulfanyl)phenol
• SCHEMBL1291131
• 3-(pentafluoro-$l^{6}-sulfanyl)phenol
• MFCD03788515
• 672-31-1
• DTXSID10381317
• 6-Oxo-2-(pentafluoro-
• PS-11512
• KVOACEHJTNSNBD-UHFFFAOYSA-N
• AKOS005254390
• E6-sulfanyl)cyclohexa-2,4-dien-1-ylium
• A835674
• 3-Pentafluorosulfanylphenol
• 3-[pentakis(fluoranyl)-$l^{6}-sulfanyl]phenol
• CS-0315684
• FT-0651023
• 3-(Pentafluorosulfur)phenol
• 3-Hydroxyphenylsulfur pentafluoride
• STL557729
• BBL103919

• MDL： MFCD03788515
• Inchi： 1S/C6H5F5OS/c7-13(8,9,10,11)6-3-1-2-5(12)4-6/h1-4,12H
• InChI Key： KVOACEHJTNSNBD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)O)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 219.99800
• Monoisotopic Mass: 219.99812676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 45.53000
• LogP: 4.04960

3-(Pentafluorosulfanyl)phenol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：